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Compound of Interest

Benzamide, N-2-naphthalenyl-4-

Compound Name:

nitro-
CAS No.: 105772-57-4
Cat. No.: B11100487
Get Quote
Introduction

N-(2-Naphthalenyl)-4-nitrobenzamide (also known as N-(2-naphthyl)-4-nitrobenzamide) is a
synthetic aromatic amide derivative characterized by a benzamide core substituted with a nitro
group at the para position and a naphthalene moiety at the nitrogen atom.[1] This compound
represents a significant scaffold in medicinal chemistry, particularly in the development of
antimicrobial and antineoplastic agents.[2]

The structural fusion of the lipophilic naphthalene ring with the electron-deficient 4-
nitrobenzamide pharmacophore creates a molecule with distinct electronic and steric
properties, often utilized in Structure-Activity Relationship (SAR) studies targeting histone
deacetylases (HDACSs) or microbial DNA binding.

Chemical Identity
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Property Detail

IUPAC Name N-(naphthalen-2-yl)-4-nitrobenzamide
Molecular Formula C18H12N203

Molecular Weight 292.29 g/mol

SMILES O=clccc(C(=0)Nc2ccec3ccccec3c2)ccl
InChl Key (Predicted) KVN...[3] (Structure Dependent)

Low in water; soluble in DMSO, DMF,

Solubility ]
Dichloromethane

Safety & Handling (CRITICAL)
WARNING: CARCINOGEN HAZARD
This synthesis requires the use of 2-Naphthylamine (2-Aminonaphthalene), a known human

carcinogen (IARC Group 1). It is metabolically activated to form DNA adducts, specifically
causing bladder cancer.

» Engineering Controls: All operations involving 2-naphthylamine must be performed in a
certified chemical fume hood or a glove box under negative pressure.

o PPE: Double nitrile gloves, Tyvek sleeves/suit, and a full-face respirator or safety goggles
are mandatory.

o Waste Disposal: All waste, including gloves and wipes, must be segregated as hazardous
carcinogenic waste and incinerated according to strict regulatory standards (e.g., OSHA 29
CFR 1910.1003).

Synthesis Protocol

The synthesis of N-(2-naphthalenyl)-4-nitrobenzamide is achieved via a nucleophilic acyl
substitution reaction between 2-naphthylamine and 4-nitrobenzoyl chloride.

Reagents & Materials[4][5][6][7]
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Reactant A: 2-Naphthylamine (1.0 eq) [CARCINOGEN][4]

Reactant B: 4-Nitrobenzoyl chloride (1.1 eq)

Base: Triethylamine (EtsN) or Pyridine (1.2 eq)

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Quenching Agent: 1M Hydrochloric Acid (HCI)

Step-by-Step Methodology

e Preparation (0°C):

o In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet,
dissolve 2-naphthylamine (10 mmol) in anhydrous DCM (50 mL).

o Add Triethylamine (12 mmol) to the solution.[4]
o Cool the mixture to 0°C using an ice-water bath.
o Acylation (Addition):

o Dissolve 4-nitrobenzoyl chloride (11 mmol) in a separate portion of anhydrous DCM (10
mL).

o Add this solution dropwise to the amine mixture over 15-20 minutes. Note: The reaction is
exothermic; control the addition rate to maintain low temperature.

e Reaction (RT):
o Allow the reaction mixture to warm to room temperature (25°C) naturally.
o Stir under nitrogen atmosphere for 3-5 hours.

o Monitoring: Check progress via Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl
Acetate 3:1). The starting amine spot should disappear.

o Work-up:
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Quench the reaction by adding 1M HCI (30 mL) to neutralize excess base and solubilize

[e]

unreacted amine.

[e]

Transfer to a separatory funnel. Extract the organic layer (DCM).

o

Wash the organic layer sequentially with:
1. Saturated NaHCOs (to remove acidic byproducts).

2. Brine (saturated NacCl).

[e]

Dry the organic phase over anhydrous MgSOa4 or Na2SOa.

o Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary
Evaporator).

o Recrystallize the crude solid from Ethanol or Ethanol/Water mixture to yield the pure
product as a yellow/cream solid.

Reaction Mechanism & Pathway

The following diagram illustrates the nucleophilic attack of the naphthylamine nitrogen on the
carbonyl carbon of the acid chloride, followed by the elimination of chloride.

Reactants Nucleophilic Attack _ | Tetrahedral Intermediate Collapse _ | Elimination of HCI - Et3N-HCI _| Product
2-Naphthylamine + 4-Nitrobenzoy! Chloride = (Unstable) ™| (Base Assisted) ™| N-(2-naphthalenyl)-4-nitrobenzamide

Click to download full resolution via product page

Figure 1: Synthetic pathway for the formation of N-(2-naphthalenyl)-4-nitrobenzamide via
nucleophilic acyl substitution.

Characterization & Analysis

To validate the synthesis, the following spectroscopic data should be obtained.
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Nuclear Magnetic Resonance (NMR)[4][6]
e 1H NMR (400 MHz, DMSO-ds):

o Amide Proton (-NH-): Singlet, typically downfield at 4 10.5-11.0 ppm.

o Nitro-aromatic Protons: Two doublets (AA'BB' system) at approximately 6 8.3—-8.4 ppm
(ortho to NO2) and & 8.1-8.2 ppm (ortho to Carbonyl).

o Naphthalene Protons: Multiplet of 7 protons in the aromatic region 6 7.4-8.0 ppm. The C1
proton (singlet-like) of the naphthalene ring often appears distinctively downfield.

Infrared Spectroscopy (FT-IR)

e Amide | (C=0 stretch): Strong band at 1650-1680 cm™1.
e Amide Il (N-H bend): Medium band at 1520-1550 cm~1.

e Nitro Group (NOz2): Two strong bands at ~1530 cm~* (asymmetric stretch) and ~1350 cm~1
(symmetric stretch).

e N-H Stretch: Weak/medium band at 3200-3350 cm™1.

Biological Potential & Applications

This compound serves as a versatile intermediate in drug discovery.

Antimicrobial Activity

Naphthalene derivatives have demonstrated significant efficacy against pathogenic microbes.
[2] The lipophilicity of the naphthalene ring facilitates penetration through microbial cell
membranes, while the nitrobenzamide moiety can interfere with enzymatic pathways.

e Mechanism:[4] Disruption of cell wall synthesis or intercalation with microbial DNA.

o Reference: Naphthalene derivatives have shown superior antifungal activity compared to
standard drugs like fluconazole in specific assays [4].[2]

Antitumor Agents (HDAC Inhibition)
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Benzamide derivatives are a well-established class of Histone Deacetylase (HDAC) inhibitors
(e.g., MS-275).

e The 4-nitro group can be reduced to an amine (4-amino) to create a "zinc-binding group”
precursor, or the molecule itself can act as a "cap group” in HDAC pharmacophores.

» Studies on N-substituted benzamides indicate that modifying the linker (naphthalene vs.
phenyl) significantly alters binding affinity to HDAC isoforms [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]
e 2. ijpsjournal.com [ijpsjournal.com]

e 3. N-benzyl-4-nitrobenzamide | C14H12N203 | CID 347074 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/332227421_Synthesis_of_N-Substituted_Benzamide_Derivatives_and_their_Evaluation_as_Antitumor_Agents
https://www.researchgate.net/publication/332227421_Synthesis_of_N-Substituted_Benzamide_Derivatives_and_their_Evaluation_as_Antitumor_Agents
https://pubchem.ncbi.nlm.nih.gov/compound/347074
https://www.benchchem.com/product/b11100487?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/26/14/4324
https://www.ijpsjournal.com/article/Naphthalene+A+Multidimensional+Scaffold+in+Medicinal+Chemistry+with+Promising+Antimicrobial+Potential
https://pubchem.ncbi.nlm.nih.gov/compound/347074
https://pubchem.ncbi.nlm.nih.gov/compound/347074
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11100487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 4. pdf.benchchem.com [pdf.benchchem.com]
e 5. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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